Cas no 1286716-98-0 (N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide
• CAS No: 1286716-98-0
• MF: C₂₄H₂₂FN₃O₂
• MW: 403.44878911972
• CID: 6332628
• PubChem ID: 52906459
• Update Time: 2025-10-22

N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide
• N-(2,5-dimethylphenyl)-2-{1-[(2-fluorophenyl)methyl]-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide
• 1286716-98-0
• AKOS021895714
• N-(2,5-dimethylphenyl)-2-[1-(2-fluorobenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide
• N-(2,5-dimethylphenyl)-2-(1-(2-fluorobenzyl)-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)acetamide
• N-(2,5-dimethylphenyl)-2-[1-[(2-fluorophenyl)methyl]-7-oxopyrrolo[2,3-c]pyridin-6-yl]acetamide
• F3407-5127

• Inchi： 1S/C24H22FN3O2/c1-16-7-8-17(2)21(13-16)26-22(29)15-28-12-10-18-9-11-27(23(18)24(28)30)14-19-5-3-4-6-20(19)25/h3-13H,14-15H2,1-2H3,(H,26,29)
• InChI Key： MPDVCGSBLKXJBO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C=CC2C=CN(CC(NC3C=C(C)C=CC=3C)=O)C(C1=2)=O

Computed Properties

• Exact Mass: 403.16960512g/mol
• Monoisotopic Mass: 403.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.3Ų

Additional information on N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo2,3-cpyridin-6-yl}acetamide

Comprehensive Analysis of N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide (CAS 1286716-98-0)

N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide (CAS 1286716-98-0) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities. The presence of a fluorophenyl group and a dimethylphenyl moiety in its structure suggests potential applications in drug discovery, particularly in targeting specific enzyme pathways or receptors.

The compound's unique structure, featuring a 7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridine core, makes it a promising candidate for further investigation in the development of novel therapeutics. Researchers have shown interest in its potential role as a kinase inhibitor, given the increasing demand for targeted therapies in oncology and inflammatory diseases. The incorporation of a fluorine atom is a common strategy in drug design to enhance metabolic stability and binding affinity, which could explain the growing interest in this compound.

In recent years, the search for small molecule inhibitors has become a hot topic in pharmaceutical research, with many users searching for terms like "pyrrolopyridine derivatives in drug discovery" or "fluorinated compounds in medicinal chemistry." These trends align with the potential applications of N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide, making it a relevant subject for discussion in both academic and industrial settings.

The synthesis of this compound involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its acetamide linkage is particularly noteworthy, as it often contributes to the compound's stability and bioavailability. Researchers exploring "synthetic routes for pyrrolopyridine derivatives" or "optimization of fluorinated acetamides" may find this compound's structure and properties highly informative.

From a pharmacological perspective, the 2,5-dimethylphenyl group in the compound's structure could influence its pharmacokinetic profile, potentially affecting its absorption and distribution. This aspect is crucial for researchers investigating "structure-activity relationships in drug design" or "impact of aromatic substitutions on drug efficacy." The compound's molecular weight and lipophilicity also suggest it may have favorable properties for crossing biological barriers, a key consideration in central nervous system (CNS) drug development.

Recent advancements in computational chemistry and molecular docking studies have opened new avenues for understanding how compounds like N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide might interact with biological targets. This aligns with frequent searches for "in silico prediction of drug-target interactions" and "virtual screening of heterocyclic compounds." The compound's complex structure presents an interesting case study for these computational approaches.

Quality control and analytical characterization of this compound are essential aspects of its research and development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These analytical methods are frequently searched topics among researchers working with novel organic compounds.

The potential therapeutic applications of pyrrolopyridine-based compounds continue to expand, with recent studies exploring their use in neurological disorders, metabolic diseases, and infectious diseases. This broad spectrum of possible applications makes CAS 1286716-98-0 particularly interesting for researchers looking for "multi-target drug discovery approaches" or "repurposing of heterocyclic compounds."

As the pharmaceutical industry increasingly focuses on personalized medicine and precision therapeutics, compounds with well-defined structural features like N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide become valuable tools for understanding molecular interactions at atomic levels. This aligns with current search trends emphasizing "atomic-level drug design" and "rational drug development strategies."

In conclusion, N-(2,5-dimethylphenyl)-2-{1-(2-fluorophenyl)methyl-7-oxo-1H,6H,7H-pyrrolo[2,3-c]pyridin-6-yl}acetamide represents an intriguing case study in modern medicinal chemistry. Its complex structure, featuring multiple pharmacologically relevant moieties, positions it as a compound of significant interest for researchers exploring "next-generation small molecule therapeutics" and "advanced heterocyclic chemistry in drug development." As research continues to uncover its potential applications and mechanisms of action, this compound may contribute valuable insights to the ongoing evolution of pharmaceutical science.